Cas no 1005236-94-1 (3-methoxy-6-(2-pyridinyl)-Pyridazine)

• Product Name: 3-methoxy-6-(2-pyridinyl)-Pyridazine
• CAS No: 1005236-94-1
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 1095955
• Update Time: 2024-07-27

3-methoxy-6-(2-pyridinyl)-Pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-6-(2-pyridinyl)-Pyridazine
• 3-methoxy-6-(pyridin-2-yl)-pyridazine
• Pyridazine, 3-methoxy-6-(2-pyridinyl)-

• Inchi： 1S/C10H9N3O/c1-14-10-6-5-9(12-13-10)8-4-2-3-7-11-8/h2-7H,1H3
• InChI Key： ARFFEFBNLHNCRI-UHFFFAOYSA-N
• SMILES： C1(OC)=NN=C(C2=NC=CC=C2)C=C1

Computed Properties

• Exact Mass: 187.074562g/mol
• Monoisotopic Mass: 187.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 187.2g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Predicted)
• Boiling Point: 400.3±35.0 °C(Predicted)
• pka: 1.85±0.10(Predicted)